Cas no 1805445-86-6 (5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole)

• Product Name: 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole
• CAS No: 1805445-86-6
• MF: C₈H₇BrF₃NOS
• MW: 302.111490488052
• CID: 4820595
• Update Time: 2025-06-23

5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole

• Inchi： 1S/C8H7BrF3NOS/c1-15-6-3-4(13)2-5(9)7(6)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： NZOKJBRCZYYNCV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(F)(F)F)SC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 60.6

Additional information on 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole

Introduction to 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole (CAS No. 1805445-86-6)

5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole (CAS No. 1805445-86-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thioanisole moiety, an amino group, a bromine atom, and a trifluoromethoxy substituent. These functional groups collectively contribute to the compound's potential biological activities and pharmacological properties.

The chemical structure of 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole can be represented as C₉H₇BrF₃NOS. The presence of the bromine atom and the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding affinity to various biological targets. The amino group, on the other hand, provides a functional handle for further chemical modifications, making this compound a valuable starting point for drug discovery and development.

In recent years, 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole has been extensively studied for its potential applications in the treatment of various diseases. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in cellular signaling processes. This property makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

Beyond its enzymatic inhibition properties, 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole has also been a subject of extensive research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole has also been explored as a tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological pathways and mechanisms, providing valuable insights into disease pathogenesis and potential therapeutic targets.

The synthesis of 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole has been optimized using modern synthetic methodologies, ensuring high yields and purity. Various synthetic routes have been developed, including multistep processes involving selective functional group transformations and protection-deprotection strategies. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and industrial applications.

In conclusion, 5-Amino-3-bromo-2-(trifluoromethoxy)thioanisole (CAS No. 1805445-86-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery.